Cas no 27653-95-8 (2-Pentanone,4-methyl-1-(triphenylphosphoranylidene)-)

• Product Name: 2-Pentanone,4-methyl-1-(triphenylphosphoranylidene)-
• CAS No: 27653-95-8
• Molecular Formula: C₂₄H₂₅OP
• Molecular Weight: 360.4285
• MDL: MFCD09031092
• CID: 251334
• PubChem ID: 15016570

2-Pentanone,4-methyl-1-(triphenylphosphoranylidene)- Properties

Names and Identifiers

• 2-Pentanone,4-methyl-1-(triphenylphosphoranylidene)-
• [(3-Methylbutyryl)methylene]triphenylphosphorane
• isobutyrylmethylenetriphenylphosphorane
• 4-Methyl-1-(triphenyl-lambda*5*-phosphanylidene)-pentan-2-one
• AKOS015962812
• LUFPSOYGOSKNGD-UHFFFAOYSA-N
• SCHEMBL8877562
• 27653-95-8
• Isobutylcarbonylmethylenetriphenylphosphorane
• 4-METHYL-1-(TRIPHENYL-LAMBDA5-PHOSPHANYLIDENE)-PENTAN-2-ONE

• MDL： MFCD09031092
• InChIKey： LUFPSOYGOSKNGD-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H25OP/c1-20(2)18-21(25)19-26(22-12-6-3-7-13-22,23-14-8-4-9-15-23)24-16-10-5-11-17-24/h3-17,19-20H,18H2,1-2H3
• SMILES： CC(C)CC(=O)C=P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 360.16445
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 6
• Monoisotopic Mass: 360.164302414g/mol
• Heavy Atom Count: 26
• Complexity: 436
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 4.39790
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives